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Compound of Interest

Compound Name: Ethyl 4-oxohexanoate

Cat. No.: B1313881 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and predicted physical

properties of Ethyl 4-oxohexanoate. Due to a scarcity of published experimental data for this

specific compound, this guide combines high-quality predicted values with detailed,

standardized experimental protocols for the determination of key physical characteristics. This

information is intended to serve as a valuable resource for researchers and professionals

engaged in drug development and other scientific endeavors where the physicochemical

properties of chemical entities are of critical importance.

Core Physical Properties
The physical properties of a compound are fundamental to its behavior in various chemical and

biological systems. Understanding these properties is crucial for applications ranging from

reaction engineering to formulation development. The following table summarizes the available

and predicted physical data for Ethyl 4-oxohexanoate.
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Property Value Source

Molecular Formula C₈H₁₄O₃ PubChem[1][2]

Molecular Weight 158.19 g/mol PubChem[1][2]

Boiling Point Data not readily available

Melting Point Data not readily available

Density Data not readily available

Refractive Index Data not readily available

Solubility in Water Predicted to be slightly soluble PubChem

XLogP3 0.5 PubChem[1]

Note: The XLogP3 value suggests a moderate level of lipophilicity. Compounds with a positive

logP value are generally more soluble in lipids (fats) than in water.

Experimental Protocols for Physical Property
Determination
Accurate determination of physical properties is essential for compound characterization. The

following are detailed experimental protocols for measuring the key physical properties of a

liquid organic compound such as Ethyl 4-oxohexanoate.

Determination of Boiling Point
The boiling point is a critical indicator of a liquid's volatility and purity.

Method: Thiele Tube Method

Apparatus: Thiele tube, thermometer, small test tube, capillary tube (sealed at one end),

heating mantle or Bunsen burner, mineral oil.

Procedure:

Fill the Thiele tube with mineral oil to a level just above the side arm.
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Place a small amount (1-2 mL) of Ethyl 4-oxohexanoate into the small test tube.

Invert the sealed capillary tube and place it into the small test tube containing the sample.

Attach the small test tube to the thermometer using a rubber band or wire, ensuring the

sample is level with the thermometer bulb.

Suspend the thermometer and test tube assembly in the Thiele tube, ensuring the oil level

is above the sample.

Gently heat the side arm of the Thiele tube.

Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from

the open end of the capillary tube.

Continue heating until a rapid and continuous stream of bubbles is observed.

Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid

just begins to enter the capillary tube.

Determination of Density
Density is a fundamental physical property that relates the mass of a substance to the volume it

occupies.

Method: Pycnometer Method

Apparatus: Pycnometer (a small glass flask with a precise volume), analytical balance,

thermostat.

Procedure:

Thoroughly clean and dry the pycnometer.

Determine and record the mass of the empty, dry pycnometer.
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Fill the pycnometer with distilled water of a known temperature and record the mass. The

volume of the pycnometer can be calculated using the known density of water at that

temperature.

Empty and dry the pycnometer.

Fill the pycnometer with Ethyl 4-oxohexanoate at the same temperature and record the

mass.

The density of the sample is calculated by dividing the mass of the sample by the volume

of the pycnometer.

Determination of Refractive Index
The refractive index is a measure of how much light bends as it passes through a substance

and is a useful tool for identifying and assessing the purity of a liquid.

Method: Abbe Refractometer

Apparatus: Abbe refractometer, constant temperature water bath, light source (sodium lamp),

dropper.

Procedure:

Calibrate the Abbe refractometer using a standard of known refractive index (e.g., distilled

water).

Ensure the prism surfaces are clean and dry.

Using a dropper, apply a few drops of Ethyl 4-oxohexanoate to the surface of the lower

prism.

Close the prisms and allow the sample to spread evenly.

Circulate water from the constant temperature bath through the refractometer to maintain

a constant temperature.
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Adjust the light source and the refractometer's controls until the dividing line between the

light and dark fields is sharp and centered in the crosshairs of the eyepiece.

Read the refractive index from the instrument's scale.

Determination of Solubility
Solubility is a measure of the maximum amount of a solute that can dissolve in a given amount

of solvent at a specific temperature.

Method: Saturation Shake-Flask Method

Apparatus: Erlenmeyer flasks with stoppers, orbital shaker with temperature control,

analytical balance, filtration apparatus (e.g., syringe filters), analytical instrument for

quantification (e.g., GC-MS, HPLC).

Procedure for Solubility in Water:

Add an excess amount of Ethyl 4-oxohexanoate to a known volume of distilled water in

an Erlenmeyer flask.

Seal the flask and place it in a temperature-controlled orbital shaker.

Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is

reached.

After agitation, allow the mixture to stand undisturbed for a period to allow any undissolved

material to settle.

Carefully withdraw a sample of the supernatant (the clear liquid above the undissolved

solute) using a syringe fitted with a filter to remove any suspended particles.

Quantify the concentration of Ethyl 4-oxohexanoate in the filtered sample using a

suitable analytical method. This concentration represents the solubility at that temperature.

Procedure for Solubility in Organic Solvents (e.g., Ethanol, Acetone, Diethyl Ether):
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The same shake-flask method can be employed. However, for highly soluble compounds,

it may be necessary to prepare a series of solutions with increasing concentrations of

Ethyl 4-oxohexanoate in the organic solvent.

The point at which no more solute dissolves, and a separate phase is observed, indicates

the saturation point.

Alternatively, a known mass of the organic solvent can be titrated with Ethyl 4-
oxohexanoate until a persistent second phase is observed.

Synthesis of Ethyl 4-oxohexanoate
The following diagram illustrates a potential synthetic pathway for Ethyl 4-oxohexanoate.

Understanding the synthesis is crucial for identifying potential impurities and for process

development.

Diethyl malonate

Diethyl 2-butanoylmalonate

1. NaOEt
2. Butanoyl chloride

Butanoyl chloride

Hydrolysis &
Decarboxylation Ethyl 4-oxohexanoateH₃O⁺, Δ

Click to download full resolution via product page

Caption: A possible synthetic route to Ethyl 4-oxohexanoate.

This guide provides a foundational understanding of the physical properties of Ethyl 4-
oxohexanoate. For projects requiring precise physical data, it is strongly recommended that

the experimental protocols outlined herein are performed to obtain accurate, empirical values.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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